1-{4-[2-(1-naphthylmethyl)-4-morpholinyl]-4-oxobutyl}-2-pyrrolidinone

• IUPAC Name: 1-[4-[2-(naphthalen-1-ylmethyl)morpholin-4-yl]-4-oxobutyl]pyrrolidin-2-one
• InChI: InChI=1S/C23H28N2O3/c26-22-10-4-12-24(22)13-5-11-23(27)25-14-15-28-20(17-25)16-19-8-3-7-18-6-1-2-9-21(18)19/h1-3,6-9,20H,4-5,10-17H2
• InChI Key: YFLLWGHFPRDKDW-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1)CCCC(=O)N2CCOC(C2)CC3=CC=CC4=CC=CC=C43
• Molecular Formula: C23H28N2O3
• Molecular Weight: 380.5 g/mol

Description

1-{4-[2-(1-naphthylmethyl)-4-morpholinyl]-4-oxobutyl}-2-pyrrolidinone, commonly known as NAP, is a synthetic compound used in scientific research. It belongs to the class of nootropic drugs and has been found to have potential therapeutic properties.

Mechanism of Action

The exact mechanism of action of NAP is not fully understood. However, it is believed to work by protecting neurons from oxidative stress and inflammation. NAP has been shown to increase the expression of antioxidant enzymes and reduce the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects
NAP has been found to have several biochemical and physiological effects. It has been shown to increase the levels of acetylcholine in the brain, which is important for cognitive function and memory. NAP has also been found to increase the levels of brain-derived neurotrophic factor (BDNF), which is important for the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

One of the advantages of using NAP in lab experiments is its ability to cross the blood-brain barrier, which allows it to directly affect the brain. However, one of the limitations of using NAP is its relatively short half-life, which means that it needs to be administered frequently to maintain its effects.

Future Directions

There are several future directions for the research on NAP. One area of research is the development of more potent and selective NAP analogs. Another area of research is the investigation of the potential therapeutic effects of NAP in human clinical trials. Additionally, the use of NAP in combination with other drugs for the treatment of neurodegenerative disorders is an area of interest.
Conclusion
In conclusion, NAP is a synthetic compound that has potential therapeutic properties. It has been extensively studied for its neuroprotective effects and its ability to improve cognitive function and memory. The exact mechanism of action of NAP is not fully understood, but it is believed to work by protecting neurons from oxidative stress and inflammation. NAP has several advantages and limitations for lab experiments, and there are several future directions for research on NAP.

Synthesis Methods

The synthesis of NAP involves the reaction of 4-bromo-1-naphthaldehyde with morpholine in the presence of a base, followed by the addition of pyrrolidine and acetic anhydride. The resulting compound is then purified using column chromatography to obtain NAP in its pure form.

Scientific Research Applications

NAP has been extensively studied for its potential therapeutic properties. It has been found to have neuroprotective effects, which make it a promising candidate for the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. NAP has also been shown to improve cognitive function and memory in animal models.